Cas no 1103617-11-3 (2-(2-Fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate)

• Product Name: 2-(2-Fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate
• CAS No: 1103617-11-3
• MF: C₂₁H₂₄FNO₅S
• MW: 421.482368469238
• CID: 6360100
• PubChem ID: 42903369
• Update Time: 2025-10-28

2-(2-Fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-26588870
• 2-(2-fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate
• 2-(2-Fluorophenoxy)ethyl 3-methyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanoate
• Z25013085
• 1103617-11-3
• 2-(2-Fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

• Inchi： 1S/C21H24FNO5S/c1-16(2)20(23-29(25,26)15-12-17-8-4-3-5-9-17)21(24)28-14-13-27-19-11-7-6-10-18(19)22/h3-12,15-16,20,23H,13-14H2,1-2H3/b15-12+
• InChI Key： XGLZPOJBGILCMN-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(=O)OCCOC1C=CC=CC=1F)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 421.13592220g/mol
• Monoisotopic Mass: 421.13592220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

Compound CAS No. 1103617-11-3: 2-(2-Fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

The compound with CAS No. 1103617-11-3, known as 2-(2-fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorophenoxy group, a sulfonamido group, and a butanoate moiety. These functional groups contribute to its unique chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with various biomolecules. The fluorophenoxy group enhances the compound's solubility in organic solvents, while the sulfonamido group provides excellent bioavailability and stability in physiological environments. These properties make it an ideal candidate for developing targeted drug delivery systems, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also been explored in the field of polymer chemistry. The butanoate moiety allows for easy incorporation into polymer backbones, leading to the development of novel materials with enhanced mechanical and thermal properties. Researchers have successfully synthesized polymers incorporating this compound, demonstrating improved flexibility and resistance to environmental factors such as UV radiation and temperature fluctuations.

The synthesis of 2-(2-fluorophenoxy)ethyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of intermediate compounds such as fluorophenol derivatives and sulfonamide precursors, followed by careful coupling reactions to assemble the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has shown promising results in biodegradation studies. Its ability to break down into non-toxic byproducts under specific conditions makes it a sustainable alternative to traditional chemicals used in various industries. This aligns with global efforts to develop eco-friendly materials and reduce the environmental footprint of chemical manufacturing processes.

In conclusion, CAS No. 1103617-11-3 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a key player in future innovations within pharmaceuticals, materials science, and environmental chemistry. As further studies continue to uncover its potential, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science.